Cas no 954240-38-1 (tert-Butyl-4-(1-oxo-2,3-dihydro-1H-inden-5-yl)piperazine-1-carboxylate)

• Product Name: tert-Butyl-4-(1-oxo-2,3-dihydro-1H-inden-5-yl)piperazine-1-carboxylate
• CAS No: 954240-38-1
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 1030239
• PubChem ID: 44828728
• Update Time: 2025-10-29

tert-Butyl-4-(1-oxo-2,3-dihydro-1H-inden-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(1-oxo-2,3-dihydro-1H-inden-5-yl)piperazine-1-carboxylate
• 1-BOC-4-(1-OXO-INDAN-5-YL)-PIPERAZINE
• tert-Butyl-4-(1-oxo-2,3-dihydro-1H-inden-5-yl)piperazine-1-carboxylate
• AKOS015836971
• 954240-38-1
• A1-00075
• SB40270
• A845300
• FT-0657448
• tert-butyl 4-(1-oxoindan-5-yl)piperazine-1-carboxylate
• DTXSID50660870
• 4-(1-oxo-2,3-dihydroinden-5-yl)-1-piperazinecarboxylic acid tert-butyl ester
• tert-butyl 4-(1-oxo-2,3-dihydroinden-5-yl)piperazine-1-carboxylate
• tert-Butyl4-(1-oxo-2,3-dihydro-1H-inden-5-yl)piperazine-1-carboxylate
• DB-080272

• MDL： MFCD09701341
• Inchi： 1S/C18H24N2O3/c1-18(2,3)23-17(22)20-10-8-19(9-11-20)14-5-6-15-13(12-14)4-7-16(15)21/h5-6,12H,4,7-11H2,1-3H3
• InChI Key： LUWGZJCGXBUFFM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2=CC=C3C(CCC3=C2)=O)CC1)=O

Computed Properties

• Exact Mass: 316.17869263g/mol
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 487.6±45.0 °C at 760 mmHg
• Flash Point: 199.5±27.3 °C

tert-Butyl-4-(1-oxo-2,3-dihydro-1H-inden-5-yl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on tert-Butyl-4-(1-oxo-2,3-dihydro-1H-inden-5-yl)piperazine-1-carboxylate

Comprehensive Guide to tert-Butyl-4-(1-oxo-2,3-dihydro-1H-inden-5-yl)piperazine-1-carboxylate (CAS No. 954240-38-1)

tert-Butyl-4-(1-oxo-2,3-dihydro-1H-inden-5-yl)piperazine-1-carboxylate (CAS No. 954240-38-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name tert-butyl indenyl piperazine carboxylate, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a piperazine ring and an indenone moiety, makes it a versatile building block in medicinal chemistry.

The growing interest in tert-Butyl-4-(1-oxo-2,3-dihydro-1H-inden-5-yl)piperazine-1-carboxylate is driven by its potential applications in drug discovery. Researchers are particularly intrigued by its role in modulating central nervous system (CNS) targets, which aligns with current trends in neuroscience and mental health research. With increasing searches for "neuroprotective compounds" and "CNS drug intermediates," this compound has become a subject of scientific exploration.

From a structural perspective, CAS 954240-38-1 combines two pharmacologically relevant fragments: a tert-butyloxycarbonyl (Boc)-protected piperazine and a 2,3-dihydro-1H-inden-1-one scaffold. This combination offers excellent potential for creating derivatives with improved bioavailability and target specificity. The Boc group serves as a protective group in organic synthesis, while the indenone moiety contributes to the compound's planar aromatic character.

In pharmaceutical applications, tert-butyl indenyl piperazine carboxylate has shown promise as a precursor for compounds targeting G-protein coupled receptors (GPCRs), which are currently a major focus in drug development. The recent surge in searches for "GPCR modulators" and "piperazine derivatives in drug design" reflects the industry's interest in such compounds. Its molecular weight of 316.39 g/mol and moderate lipophilicity make it suitable for blood-brain barrier penetration, a crucial factor in CNS drug development.

The synthesis of tert-Butyl-4-(1-oxo-2,3-dihydro-1H-inden-5-yl)piperazine-1-carboxylate typically involves multi-step organic reactions, including Boc protection of piperazine followed by coupling with an appropriately functionalized indenone derivative. Recent advances in green chemistry approaches have made the production of such intermediates more environmentally friendly, addressing the growing demand for sustainable pharmaceutical manufacturing.

Quality control of CAS 954240-38-1 requires sophisticated analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify the compound's purity and structural integrity. The compound typically appears as a white to off-white crystalline powder with specific melting point characteristics that serve as important quality indicators.

Storage and handling of tert-butyl indenyl piperazine carboxylate require standard laboratory precautions. While not classified as hazardous, it should be kept in a cool, dry environment, protected from light and moisture to maintain stability. These storage conditions are particularly important for pharmaceutical intermediates where compound integrity directly impacts downstream applications.

The market for specialized intermediates like tert-Butyl-4-(1-oxo-2,3-dihydro-1H-inden-5-yl)piperazine-1-carboxylate has been expanding steadily, driven by increased outsourcing of pharmaceutical research and growing demand for custom synthesis. Current market trends show particular interest from companies focusing on neurological disorders and psychiatric medications, areas that have seen significant research investment in recent years.

Future research directions for CAS 954240-38-1 derivatives may explore their potential in addressing emerging health challenges. With increasing scientific interest in neurodegenerative diseases and mood disorders, this compound's structural features position it as a valuable scaffold for developing novel therapeutic agents. The compound's versatility also makes it suitable for structure-activity relationship (SAR) studies, a common approach in modern drug discovery.

For researchers working with tert-butyl indenyl piperazine carboxylate, proper documentation of synthetic procedures and analytical data is essential. The compound's CAS number 954240-38-1 serves as a unique identifier in chemical databases and regulatory filings, emphasizing the importance of accurate record-keeping in pharmaceutical development.

In conclusion, tert-Butyl-4-(1-oxo-2,3-dihydro-1H-inden-5-yl)piperazine-1-carboxylate represents an important building block in modern medicinal chemistry. Its combination of piperazine and indenone pharmacophores offers numerous possibilities for drug discovery, particularly in neurological applications. As research continues to explore its potential, this compound is likely to remain relevant in pharmaceutical development for years to come.